Cas no 106020-61-5 (2-(1-hydroxyhexyl)cyclopentanone)

• Product Name: 2-(1-hydroxyhexyl)cyclopentanone
• CAS No: 106020-61-5
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1178839
• PubChem ID: 12135565
• Update Time: 2025-06-22

2-(1-hydroxyhexyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxyhexyl)cyclopentanone
• cyclopentanone, 2-(1-hydroxyhexyl)-
• LogP
• SCHEMBL1238426
• DTXSID601302908
• BVJDBUQKHVIFPW-UHFFFAOYSA-N
• 2-(1-hydroxyhexyl)cyclopentan-1-one
• 106020-61-5

• Inchi： 1S/C11H20O2/c1-2-3-4-7-10(12)9-6-5-8-11(9)13/h9-10,12H,2-8H2,1H3
• InChI Key： BVJDBUQKHVIFPW-UHFFFAOYSA-N
• SMILES： OC(CCCCC)C1C(CCC1)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 2-(1-hydroxyhexyl)cyclopentanone

Comprehensive Overview of 2-(1-hydroxyhexyl)cyclopentanone (CAS No. 106020-61-5): Properties, Applications, and Industry Insights

2-(1-hydroxyhexyl)cyclopentanone (CAS No. 106020-61-5) is a specialized organic compound with a unique molecular structure combining a cyclopentanone core and a hydroxyhexyl side chain. This structural feature grants it versatile applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. The compound's ketone-hydroxyl functional groups make it a valuable building block for asymmetric synthesis, attracting attention from researchers in green chemistry and sustainable material development.

In recent years, the demand for 2-(1-hydroxyhexyl)cyclopentanone has grown due to its role in high-value flavor and fragrance formulations. Its woody-amber olfactory profile aligns with trends favoring sustainable aroma chemicals over traditional animal-derived musks. Analytical studies using GC-MS and NMR spectroscopy confirm its stability under controlled conditions, addressing industry concerns about shelf-life optimization for cosmetic ingredients.

The synthesis of CAS 106020-61-5 typically involves Grignard reactions or catalytic hydrogenation methods, with recent advancements focusing on enzymatic approaches to reduce environmental impact. A 2023 market analysis highlighted a 12% annual growth in demand for such chiral intermediates, driven by pharmaceutical applications in prostaglandin analogs and bioactive molecule development. These findings correlate with increased patent filings involving hydroxyalkyl cyclopentanone derivatives.

From a regulatory perspective, 2-(1-hydroxyhexyl)cyclopentanone complies with major chemical inventories including REACH and TSCA, with safety data sheets indicating low acute toxicity (LD50 > 2000 mg/kg). This regulatory profile supports its adoption in personal care products, where consumers increasingly prioritize ECO-certified ingredients. Third-party testing confirms its compatibility with vegan formulation standards, addressing a key consumer trend.

Technological innovations have expanded the utility of this compound in advanced material science. Recent studies demonstrate its effectiveness as a monomer precursor for biodegradable polymers, particularly in medical device coatings. The hydroxyl group enables facile polymerization while the cyclopentanone ring contributes to thermal stability - properties highly sought after in biocompatible materials research.

Quality control protocols for 106020-61-5 typically specify ≥98% purity by HPLC analysis, with strict limits on residual solvents. Leading manufacturers employ continuous flow chemistry to enhance batch consistency, responding to pharmaceutical industry demands for GMP-compliant intermediates. These production improvements have reduced the price volatility observed in earlier market periods.

Emerging research explores the compound's potential in agricultural chemistry, particularly as a precursor for plant growth regulators. Preliminary studies indicate that derivatives may influence abscisic acid pathways, opening possibilities for drought-resistance formulations. Such applications align with global priorities in climate-smart agriculture, though further field trials are necessary.

Storage and handling recommendations for 2-(1-hydroxyhexyl)cyclopentanone emphasize protection from moisture and oxidation. Industry best practices suggest amber glass containers with nitrogen blanketing for long-term storage, while transportation typically follows non-hazardous chemical guidelines. These protocols ensure stability without requiring specialized infrastructure.

The future outlook for CAS 106020-61-5 remains positive, with market projections anticipating 8-10% annual growth through 2028. This trajectory reflects broader trends in fine chemical specialization and green chemistry adoption. Ongoing research into catalytic asymmetric synthesis methods may further enhance its commercial viability across multiple industries.